Cas no 2091832-27-6 (1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-amine
• CAS No: 2091832-27-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5783161
• PubChem ID: 131293905
• Update Time: 2025-06-12

1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-methoxy-3-methylphenyl)cyclopropyl]ethan-1-amine
• EN300-1806404
• 2091832-27-6
• 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-amine

• Inchi： 1S/C13H19NO/c1-9-8-11(4-5-12(9)15-3)13(6-7-13)10(2)14/h4-5,8,10H,6-7,14H2,1-3H3
• InChI Key： QKGDQHVXWPEZMQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-amine

1-1-(4-Methoxy-3-methylphenyl)Cyclopropylethan-1-amine: A Comprehensive Overview

CAS No. 2091832-27-6, also known as 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-amine, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This article aims to provide a detailed and comprehensive overview of this compound, including its chemical properties, synthesis methods, biological activities, and current research trends.

Chemical Structure and Properties

1-1-(4-Methoxy-3-methylphenyl)cyclopropylethan-1-amine is a cyclic compound with a cyclopropyl ring attached to an ethylamine group. The presence of the methoxy and methyl substituents on the phenyl ring imparts specific electronic and steric properties to the molecule. The cyclopropyl ring, being highly strained, contributes to the overall reactivity and stability of the compound. The amine group, on the other hand, provides the molecule with basic properties and potential for forming hydrogen bonds.

The molecular formula of 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-amine is C₁₃H₁₇NO, with a molecular weight of approximately 207.28 g/mol. It is a colorless to white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-amine has been reported using various methodologies. One common approach involves the reaction of 4-methoxy-3-methylbenzaldehyde with ethyl bromoacetate followed by reduction and cyclization steps. Another method involves the use of organometallic reagents such as Grignard reagents or organolithium compounds to form the cyclopropyl ring. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

Biological Activities

The biological activities of 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-amine have been extensively studied in recent years. One of the most notable applications is in the field of neuropharmacology, where it has shown potential as a modulator of serotonin receptors. Specifically, it has been found to exhibit selective binding to serotonin 5-HT_2A receptors, which are implicated in various neurological disorders such as depression, anxiety, and schizophrenia.

In addition to its activity at serotonin receptors, 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-amine has also been investigated for its anti-inflammatory properties. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Current Research Trends

The ongoing research on 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-amine is focused on several key areas:

• Structure-Activity Relationship (SAR) Studies: Researchers are conducting SAR studies to understand how modifications to the molecular structure affect its biological activities. This information is crucial for optimizing the compound for specific therapeutic applications.
• Clinical Trials: Several clinical trials are underway to evaluate the safety and efficacy of 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-amine in treating various conditions. Preliminary results have been promising, but more extensive studies are needed to confirm its therapeutic potential.
• Mechanistic Studies: Detailed mechanistic studies are being conducted to elucidate the exact mechanisms by which 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-amine exerts its biological effects. This includes investigations into its interactions with specific receptors and signaling pathways.
• New Applications: Researchers are exploring new potential applications for 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-amine beyond neuropharmacology and anti-inflammatory uses. For example, it has shown promise in cancer research due to its ability to modulate cell signaling pathways involved in tumor growth.

Conclusion

In conclusion, 1-1-(4-methoxy-3-methylphenyl)cyclopropylethan-1-am ine (CAS No. 2091832-27 -6) is a versatile compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of various diseases and developing new therapeutic strategies.